Cas no 145094-05-9 (1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI))
145094-05-9 structure
Product Name:1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI)
CAS No:145094-05-9
MF:C6H15O8P
MW:246.152263879776
CID:163827
PubChem ID:134021
Update Time:2025-04-19
1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI)
- 1,2,3-Propanetriol, 1-(2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate)
- 1,3-dihydroxypropan-2-yl 2,3-dihydroxypropyl hydrogen phosphate
- Glycerol 2-phosphoglycerol
- Glycerol 2-phosphorylglycerol
- 145094-05-9
- DTXSID00932493
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- Inchi: 1S/C6H15O8P/c7-1-5(10)4-13-15(11,12)14-6(2-8)3-9/h5-10H,1-4H2,(H,11,12)
- InChI Key: XGZWQQYEKWDDAQ-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OCC(CO)O)OC(CO)CO
Computed Properties
- Exact Mass: 246.05045
- Monoisotopic Mass: 246.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.6
- Topological Polar Surface Area: 137Ų
Experimental Properties
- Density: 1.611
- Boiling Point: 527.7°C at 760 mmHg
- Flash Point: 272.9°C
- Refractive Index: 1.538
- PSA: 144.52
- LogP: -2.22400
1,2,3-Propanetriol,1-[2-hydroxy-1-(hydroxymethyl)ethyl hydrogen phosphate] (9CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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